Cas no 689250-64-4 (1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
• CAS No: 689250-64-4
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 972641
• Update Time: 2023-08-02

1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-(9CI)
• 1-ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-
• 1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C12H11FN2O/c1-2-15-12(10(8-16)7-14-15)9-3-5-11(13)6-4-9/h3-8H,2H2,1H3
• InChI Key： WEWLWPBHSKNVHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=O)C=NN1CC

Computed Properties

• Exact Mass: 218.086
• Monoisotopic Mass: 218.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9